Cas no 1313408-93-3 (3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole)

• Product Name: 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole
• CAS No: 1313408-93-3
• MF: C₁₄H₁₁BrN₄O₂
• MW: 347.166741609573
• CID: 5063704
• Update Time: 2025-11-06

3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole
• 3-Bromo-1-[(6-methyl-2-pyridyl)methyl]-4-nitro-1H-indazole

• Inchi： 1S/C14H11BrN4O2/c1-9-4-2-5-10(16-9)8-18-11-6-3-7-12(19(20)21)13(11)14(15)17-18/h2-7H,8H2,1H3
• InChI Key： JGHRXGDLVFTFAA-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2N(CC2C=CC=C(C)N=2)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 3.4
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole

Introduction to 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole (CAS No. 1313408-93-3)

3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole (CAS No. 1313408-93-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the indazole class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this compound, such as the bromo and nitro substituents, contribute to its pharmacological profile and make it a promising candidate for further research and development.

The chemical structure of 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole consists of an indazole core with a bromine atom at the 3-position, a nitro group at the 4-position, and a substituted pyridine ring attached to the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine atom, for instance, can influence the compound's reactivity and binding affinity to various biological targets. The nitro group, on the other hand, can affect the compound's redox properties and metabolic stability.

Recent studies have highlighted the potential of 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it was shown to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers found that it effectively inhibited the activity of kinases such as AKT and ERK, which are often dysregulated in various types of cancer. This selective inhibition suggests that 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic regimens. Additionally, preliminary toxicology studies have indicated that it has a favorable safety profile at therapeutic doses.

The synthetic route for producing 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the indazole core, introduction of the bromo and nitro substituents, and coupling with the substituted pyridine ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, 3-Bromo-1-((6-methylpyridin-2-yl)methyl)-4-nitro-1H-indazole (CAS No. 1313408-93-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as inflammation and cancer therapy. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant potential to contribute to the development of novel treatments for various diseases.